Cas no 1810034-40-2 (Curcumaromin C)

• Product Name: Curcumaromin C
• CAS No: 1810034-40-2
• MF: C₂₉H₃₂O₄
• MW: 444.561988830566
• CID: 3164609
• PubChem ID: 125181871
• Update Time: 2025-10-28

Curcumaromin C Chemical and Physical Properties

Names and Identifiers

• Curcumaromin C
• 1810034-40-2
• AKOS040761549
• (1E,6E)-1,7-bis(4-hydroxyphenyl)-4-[(1R,6S)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl]hepta-1,6-diene-3,5-dione
• CS-0149557

• Inchi： 1S/C29H32O4/c1-19(2)25-15-4-20(3)18-26(25)29(27(32)16-9-21-5-11-23(30)12-6-21)28(33)17-10-22-7-13-24(31)14-8-22/h5-14,16-19,25-26,29-31H,4,15H2,1-3H3/b16-9+,17-10+/t25-,26+/m1/s1
• InChI Key： XPEWDUSWUQJRDO-WUDRIEKWSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)O)C(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1C=C(C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 444.23005950g/mol
• Monoisotopic Mass: 444.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 631.8±50.0 °C at 760 mmHg
• Flash Point: 349.9±26.6 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Curcumaromin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Curcumaromin C

Recent Advances in Curcumaromin C (1810034-40-2) Research: A Comprehensive Review

Curcumaromin C (CAS: 1810034-40-2) is a bioactive compound derived from the rhizomes of Curcuma species, which has garnered significant attention in recent years due to its potential therapeutic applications in oncology, inflammation, and metabolic disorders. This research briefing synthesizes the latest findings on Curcumaromin C, focusing on its molecular mechanisms, pharmacological properties, and clinical prospects. The compound's unique chemical structure, characterized by a diarylheptanoid backbone, has been linked to its multifaceted bioactivity, making it a promising candidate for drug development.

Recent studies have elucidated the molecular targets of Curcumaromin C, revealing its ability to modulate key signaling pathways such as NF-κB, PI3K/Akt, and MAPK. These pathways are critically involved in inflammation and cancer progression, suggesting that Curcumaromin C may serve as a potent anti-inflammatory and anti-neoplastic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Curcumaromin C inhibits NF-κB activation in macrophage cells, thereby reducing the production of pro-inflammatory cytokines like TNF-α and IL-6. This finding underscores its potential as a therapeutic for chronic inflammatory diseases.

In the context of oncology, preclinical studies have highlighted Curcumaromin C's ability to induce apoptosis and inhibit metastasis in various cancer cell lines. A groundbreaking 2024 study in Cancer Research reported that the compound selectively targets cancer stem cells (CSCs) in triple-negative breast cancer (TNBC), a subtype notorious for its resistance to conventional therapies. The study employed high-throughput screening and molecular docking simulations to identify Curcumaromin C's interaction with the Wnt/β-catenin pathway, a key regulator of CSC self-renewal. These results position Curcumaromin C as a potential adjunct therapy for aggressive cancers.

Despite these promising findings, challenges remain in translating Curcumaromin C into clinical applications. Pharmacokinetic studies indicate that the compound exhibits low oral bioavailability, necessitating the development of novel delivery systems such as nanoparticles or liposomes. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Collaborative efforts between academia and industry are underway to address these limitations, with several patents filed in 2024 for optimized formulations of Curcumaromin C.

In conclusion, Curcumaromin C represents a compelling example of nature-derived drug discovery, with its diverse pharmacological effects and relatively low toxicity. Future research should prioritize clinical trials to validate its efficacy and safety in human subjects, as well as explore synergistic combinations with existing therapies. The ongoing elucidation of its molecular mechanisms will further refine its therapeutic potential, solidifying its place in the next generation of precision medicine.